Cas no 1207038-47-8 (3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide)

• Product Name: 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
• CAS No: 1207038-47-8
• MF: C₂₄H₂₇N₃O₄S₂
• MW: 485.618883371353
• CID: 5392230
• Update Time: 2025-10-12

3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
• 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C24H27N3O4S2/c1-18-3-5-19(6-4-18)17-25-24(28)23-22(11-16-32-23)33(29,30)27-14-12-26(13-15-27)20-7-9-21(31-2)10-8-20/h3-11,16H,12-15,17H2,1-2H3,(H,25,28)
• InChI Key： GBDRQGDOVVGHTH-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(C)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O

Additional information on 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide

3-{[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1207038-47-8, named 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for drug development.

The molecular structure of 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide is characterized by a thiophene ring, a piperazine moiety, and a sulfonyl group. These structural elements contribute to its stability and reactivity. The thiophene ring, a five-membered aromatic heterocycle, is known for its versatility in chemical reactions and its ability to participate in various biological interactions. The piperazine group, a six-membered amine ring, adds flexibility and hydrogen bonding capacity to the molecule. The sulfonyl group enhances the molecule's hydrophilicity and can act as an electron-withdrawing group, influencing the overall electronic properties of the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are critical for downstream applications. The synthesis of 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide involves the strategic use of intermediates such as sulfonamides and thioamides, showcasing the importance of stepwise construction in complex molecule synthesis.

Biological studies on this compound have revealed intriguing pharmacological properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, which is a favorable trait for drug candidates. These findings align with recent trends in drug discovery that emphasize the development of molecules with high efficacy and minimal side effects.

The application of 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide extends beyond pharmacology into material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its potential as a semiconductor material due to its ability to form stable charge transport layers. This dual application underscores the compound's versatility and highlights its importance in interdisciplinary research.

In conclusion, 3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide (CAS No. 1207038-47-) is a multifaceted compound with promising applications in both pharmaceutical and materials science domains. Its intricate structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable asset for future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.